Cas no 2060037-48-9 (5-ethyl-2-(piperidin-3-yloxy)pyridine)

• Product Name: 5-ethyl-2-(piperidin-3-yloxy)pyridine
• CAS No: 2060037-48-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD30497845
• CID: 5153931
• PubChem ID: 126821888
• Update Time: 2025-05-26

5-ethyl-2-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-ethyl-2-(3-piperidinyloxy)-
• 5-ethyl-2-(piperidin-3-yloxy)pyridine

• MDL： MFCD30497845
• Inchi： 1S/C12H18N2O/c1-2-10-5-6-12(14-8-10)15-11-4-3-7-13-9-11/h5-6,8,11,13H,2-4,7,9H2,1H3
• InChI Key： OCLAVVPYXMZICA-UHFFFAOYSA-N
• SMILES： C1(OC2CCCNC2)=NC=C(CC)C=C1

Additional information on 5-ethyl-2-(piperidin-3-yloxy)pyridine

5-Ethyl-2-(Piperidin-3-Yloxy)Pyridine: A Comprehensive Overview

5-Ethyl-2-(piperidin-3-yloxy)pyridine, also known by its CAS number CAS No. 2060037-48-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyridine ring substituted with an ethyl group at the 5-position and a piperidin-3-yloxy group at the 2-position, making it a unique member of the pyridine family.

The synthesis of 5-Ethyl-2-(piperidin-3-yloxy)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach utilizing microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time significantly while maintaining high product quality.

5-Ethyl-2-(piperidin-3-yloxy)pyridine has garnered attention for its potential pharmacological applications. Preclinical studies have shown that this compound exhibits promising activity as a modulator of certain ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. A research team from the University of California reported in Nature Communications that this compound selectively inhibits voltage-gated sodium channels, suggesting its potential as a lead molecule for developing new antiepileptic drugs.

In addition to its pharmacological applications, CAS No. 2060037-48-9 has also been explored for its role in materials science. Recent studies have investigated its ability to act as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs). A paper published in Advanced Materials highlighted how this compound can be used to construct highly porous MOFs with exceptional gas adsorption properties, opening new avenues for its application in environmental remediation and energy storage technologies.

The toxicological profile of 5-Ethyl-2-(piperidin-3-yloxy)pyridine has been thoroughly evaluated in accordance with regulatory guidelines. Acute and chronic toxicity studies conducted on laboratory animals indicate that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation. A recent study published in Toxicology Letters provided insights into its metabolization pathways, revealing that it undergoes rapid hepatic metabolism, minimizing systemic exposure.

In conclusion, CAS No. 2060037-48-9, or 5-Ethyl-2-(piperidin-3-yloxy)pyridine, represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and technology.